Cas no 184154-45-8 (Thiazole,2-ethynyl-4-(1-methylethyl)-)

• Product Name: Thiazole,2-ethynyl-4-(1-methylethyl)-
• CAS No: 184154-45-8
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 114258
• Update Time: 2024-01-24

Thiazole,2-ethynyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-ethynyl-4-(1-methylethyl)-
• 2-Ethynyl-4-isopropyl-1,3-thiazole
• Thiazole, 2-ethynyl-4-(1-methylethyl)- (9CI)

• Inchi： 1S/C8H9NS/c1-4-8-9-7(5-10-8)6(2)3/h1,5-6H,2-3H3
• InChI Key： BXFXBGHYRNCQTB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C#C

Computed Properties

• Exact Mass: 151.04567
• Monoisotopic Mass: 151.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 12.89